Cas no 2383924-26-1 ((3-Fluorooxolan-3-yl)methanesulfonyl fluoride)

• Product Name: (3-Fluorooxolan-3-yl)methanesulfonyl fluoride
• CAS No: 2383924-26-1
• MF: C₅H₈F₂O₃S
• MW: 186.177027702332
• CID: 5996438
• PubChem ID: 165904194
• Update Time: 2025-06-08

(3-Fluorooxolan-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6484375
• 2383924-26-1
• (3-fluorooxolan-3-yl)methanesulfonyl fluoride
• (3-Fluorooxolan-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C5H8F2O3S/c6-5(1-2-10-3-5)4-11(7,8)9/h1-4H2
• InChI Key： JKLDIPGCKUVLNQ-UHFFFAOYSA-N
• SMILES： S(CC1(COCC1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 186.01622161g/mol
• Monoisotopic Mass: 186.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Additional information on (3-Fluorooxolan-3-yl)methanesulfonyl fluoride

Exploring the Unique Properties and Applications of (3-Fluorooxolan-3-yl)methanesulfonyl fluoride (CAS No. 2383924-26-1)

In the rapidly evolving field of organic chemistry, (3-Fluorooxolan-3-yl)methanesulfonyl fluoride (CAS No. 2383924-26-1) has emerged as a compound of significant interest due to its distinctive structural features and versatile reactivity. This sulfonyl fluoride derivative, characterized by its fluorooxolane ring and methanesulfonyl fluoride moiety, offers unique opportunities for synthetic applications, particularly in the development of novel pharmaceuticals, agrochemicals, and advanced materials. Researchers are increasingly drawn to its potential as a click chemistry reagent, aligning with the growing demand for efficient and selective synthetic methodologies.

The compound's fluorinated heterocycle structure contributes to its stability and reactivity, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in the design of enzyme inhibitors and proteolysis-targeting chimeras (PROTACs), addressing key challenges in drug discovery. Its ability to participate in SuFEx (Sulfur-Fluoride Exchange) reactions—a cornerstone of modern click chemistry—has further amplified its relevance, particularly in bioconjugation and materials science. As the scientific community prioritizes sustainable synthesis, the efficient reactivity of (3-Fluorooxolan-3-yl)methanesulfonyl fluoride under mild conditions aligns with green chemistry principles.

Beyond pharmaceuticals, this compound has garnered attention in polymer chemistry for modifying surface properties and creating functional materials. Its sulfonyl fluoride group enables covalent bonding with nucleophiles, offering a robust strategy for material functionalization. With the rise of AI-driven drug design and high-throughput screening, the demand for structurally diverse reagents like CAS No. 2383924-26-1 continues to grow. Researchers are also exploring its potential in biocompatible coatings and catalysis, reflecting broader trends in interdisciplinary innovation.

From a synthetic perspective, the compound's regioselective reactivity and compatibility with diverse reaction conditions make it a versatile tool for constructing complex molecular architectures. Recent publications emphasize its utility in late-stage functionalization, a critical strategy for optimizing drug candidates. As the industry shifts toward fragment-based drug discovery, the compact yet reactive scaffold of (3-Fluorooxolan-3-yl)methanesulfonyl fluoride provides a promising platform for library design. Its role in covalent inhibitor development further underscores its importance in targeting challenging biological pathways.

Looking ahead, the integration of machine learning in chemical synthesis is expected to uncover new applications for this compound, particularly in reaction optimization and predictive modeling. Its compatibility with flow chemistry systems also positions it as a candidate for scalable industrial processes. As researchers address global challenges like antimicrobial resistance and precision medicine, the unique properties of CAS No. 2383924-26-1 may contribute to breakthroughs in these areas. The compound's alignment with ESG (Environmental, Social, and Governance) goals in chemical manufacturing further enhances its appeal for sustainable development.

In summary, (3-Fluorooxolan-3-yl)methanesulfonyl fluoride represents a convergence of structural ingenuity and functional versatility, driving innovation across multiple scientific domains. Its growing prominence in peer-reviewed literature and patent applications reflects its potential to address contemporary challenges in synthetic and medicinal chemistry. As interdisciplinary research expands, this compound is poised to play a pivotal role in shaping the future of molecular design and application.